4-((Diisopropylamino)methyl)benzaldehyde
Overview
Description
4-((Diisopropylamino)methyl)benzaldehyde is a useful research compound. Its molecular formula is C14H21NO and its molecular weight is 219.32 g/mol. The purity is usually 95%.
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Scientific Research Applications
Vibrational Dynamics in Crystalline Compounds : Research conducted by Nolasco, Ribeiro-Claro, and Vaz (2022) on a similar compound, 4-(dimethylamino) benzaldehyde, utilized Inelastic Neutron Scattering (INS) and Periodic DFT calculations to understand the vibrational dynamics of crystalline structures. This research is crucial for materials science, particularly in understanding the behavior of crystalline materials at the molecular level (Nolasco, Ribeiro-Claro, & Vaz, 2022).
Chemosensors for pH Discrimination : A 2020 study by Dhawa et al. developed fluorescent chemosensors using a similar compound, 4-methyl-2,6-diformylphenol, for pH discrimination. These chemosensors were effective in distinguishing between normal cells and cancer cells, highlighting their potential application in medical diagnostics and cancer research (Dhawa et al., 2020).
Optical Properties in Metal Complexes : Barberis and Mikroyannidis (2006) studied the synthesis and optical properties of aluminum and zinc complexes using a styryl-substituted compound. These findings are relevant in the development of materials with specific optical properties, useful in electronics and photonics (Barberis & Mikroyannidis, 2006).
C-H Methylation and Fluorination in Organic Synthesis : A study by Chen and Sorensen (2018) demonstrated the use of benzaldehydes in organic synthesis, specifically in ortho C-H methylation and fluorination. This research contributes to the field of organic chemistry, offering new methods for chemical synthesis (Chen & Sorensen, 2018).
Enhanced Bioproduction of Benzaldehyde : Craig and Daugulis (2013) explored the bioproduction of benzaldehyde using the yeast Pichia pastoris. This research has implications for the flavor industry, providing a biologically-based method for producing benzaldehyde, a key flavor compound (Craig & Daugulis, 2013).
properties
IUPAC Name |
4-[[di(propan-2-yl)amino]methyl]benzaldehyde |
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InChI |
InChI=1S/C14H21NO/c1-11(2)15(12(3)4)9-13-5-7-14(10-16)8-6-13/h5-8,10-12H,9H2,1-4H3 |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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InChI Key |
NAOVFYNXXPSKIM-UHFFFAOYSA-N |
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| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
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Canonical SMILES |
CC(C)N(CC1=CC=C(C=C1)C=O)C(C)C |
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Molecular Formula |
C14H21NO |
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DSSTOX Substance ID |
DTXSID40799981 |
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| Record name | 4-{[Di(propan-2-yl)amino]methyl}benzaldehyde | |
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Molecular Weight |
219.32 g/mol |
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| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
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Product Name |
4-((Diisopropylamino)methyl)benzaldehyde | |
CAS RN |
650629-10-0 |
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| Record name | 4-{[Di(propan-2-yl)amino]methyl}benzaldehyde | |
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Retrosynthesis Analysis
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